Cas no 17187-81-4 (Furo[3',4':6,7]naphtho[2,3-d]-1,3-dioxol-6(5aH)-one,5,8,8a,9-tetrahydro-5-(3,4,5-trimethoxyphenyl)-, [5R-(5a,5aa,8ab)]- (9CI))

• Product Name: Furo[3',4':6,7]naphtho[2,3-d]-1,3-dioxol-6(5aH)-one,5,8,8a,9-tetrahydro-5-(3,4,5-trimethoxyphenyl)-, [5R-(5a,5aa,8ab)]- (9CI)
• CAS No: 17187-81-4
• MF: C₂₂H₂₂O₇
• MW: 398.405887126923
• CID: 236248
• PubChem ID: 332809
• Update Time: 2025-04-19

Furo[3',4':6,7]naphtho[2,3-d]-1,3-dioxol-6(5aH)-one,5,8,8a,9-tetrahydro-5-(3,4,5-trimethoxyphenyl)-, [5R-(5a,5aa,8ab)]- (9CI) Chemical and Physical Properties

Names and Identifiers

• Furo[3',4':6,7]naphtho[2,3-d]-1,3-dioxol-6(5aH)-one,5,8,8a,9-tetrahydro-5-(3,4,5-trimethoxyphenyl)-, [5R-(5a,5aa,8ab)]- (9CI)
• (5R,5aS,8aS)-5-(3,4,5-trimethoxyphenyl)-5a,8,8a,9-tetrahydro-5H-[2]benzofuro[5,6-f][1,3]benzodioxol-6-one
• (-)-Deoxypodophyllotoxin
• 4'-demethyldesoxypodophyllotoxin
• AC1L7BX3
• CCG-35645
• CHEMBL476679
• Isodeoxypodophyllotoxin
• NSC332045
• PODOPHYLLOTOXIN, DEOXY ISOMER
• silicicolin
• NSC-332045
• Isodesoxypodophyllotoxin
• 17187-81-4
• DTXSID30318504
• XI161811

• Inchi： 1S/C22H22O7/c1-24-17-6-12(7-18(25-2)21(17)26-3)19-14-8-16-15(28-10-29-16)5-11(14)4-13-9-27-22(23)20(13)19/h5-8,13,19-20H,4,9-10H2,1-3H3/t13-,19-,20-/m1/s1
• InChI Key： ZGLXUQQMLLIKAN-SMHULIPUSA-N
• SMILES： O1C([C@H]2[C@H](C3C=C(C(=C(C=3)OC)OC)OC)C3C=C4C(=CC=3C[C@@H]2C1)OCO4)=O

Computed Properties

• Exact Mass: 398.13656
• Monoisotopic Mass: 398.13655304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 598
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 72.4Ų

Experimental Properties

• PSA: 72.45
• LogP: 2.91830

Related Categories

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